
Impact of pH on Amphotericin B trihydrate
activity and stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636 Get Quote

Technical Support Center: Amphotericin B
Trihydrate
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the impact of pH on the activity and stability of Amphotericin B
trihydrate.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH range for the stability of Amphotericin B in aqueous solutions?

Amphotericin B (AmB) is most stable in aqueous solutions within a pH range of 4 to 10.[1][2]

Outside of this range, its degradation is accelerated. Specifically, it is susceptible to acid-

catalyzed degradation at a pH below 4 and base-catalyzed hydrolysis at a pH above 9.[3] For

reconstituted colloidal dispersions, stability is maintained for 24 hours at room temperature or

for one week when refrigerated at 2-8 °C.[1]

Q2: How does pH affect the solubility of Amphotericin B trihydrate?

The solubility of Amphotericin B is highly dependent on pH. It is practically insoluble in water at

a neutral pH (6-7).[1][4][5][6] However, its solubility increases significantly in acidic (pH 2) or

alkaline (pH 11) conditions, reaching approximately 0.1 mg/mL.[1][2][4][5]

Q3: What is the relationship between pH and the aggregation state of Amphotericin B?
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The aggregation state of Amphotericin B in aqueous solutions is directly influenced by pH.

Acidic and Alkaline pH: In acidic (below pH 2) and alkaline (above pH 10) conditions,

Amphotericin B exists predominantly in its monomeric form.[3][7]

Neutral pH: In the neutral pH range, Amphotericin B tends to form aggregates.[3]

Interestingly, an anomalously high level of aggregation has been observed at a pH below 2.

[7]

Q4: How does the aggregation state of Amphotericin B impact its activity and toxicity?

The aggregation state is a critical determinant of both the therapeutic and toxic effects of

Amphotericin B.

Monomeric Form: The monomeric form is considered the most active against fungal cells.

Aggregated Form: The aggregated form is more susceptible to oxidative degradation than

the monomeric form.[3] The toxicity of Amphotericin B is also linked to its aggregation state,

with smaller aggregates exhibiting higher toxicity.[8] The water-soluble, self-associated

(oligomeric) form is toxic to human erythrocytes, while the non-water-soluble aggregates are

less so.[9]

Q5: How does pH influence the antifungal activity of Amphotericin B?

The antifungal activity of Amphotericin B is pH-dependent. Its in vitro activity generally

decreases as the pH is lowered.[10][11][12] For instance, the Minimum Inhibitory

Concentrations (MICs) for various fungal species are significantly higher at pH 5.0 compared to

pH 7.0.[10][11][12] However, the effect of pH can also be dependent on the specific

microorganism being tested.[10]

Troubleshooting Guide
Problem 1: My Amphotericin B solution is cloudy or has precipitated.

Cause: This is likely due to the pH of your solution being in the neutral range (pH 6-7), where

Amphotericin B is insoluble.[1][4][6] Reconstitution with solutions containing salts like sodium

chloride can also cause precipitation.[13]
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Solution:

Ensure the pH of your solvent is either acidic (pH < 4) or alkaline (pH > 10) for initial

solubilization. For cell culture applications, reconstitution in DMSO is a common practice.

[4]

For intravenous infusions, Amphotericin B should be reconstituted in Sterile Water for

Injection and then further diluted in 5% Dextrose Injection with a pH above 4.2.[13][14][15]

Avoid using saline or solutions with bacteriostatic agents for reconstitution as they can

cause precipitation.[13]

Problem 2: I am observing low or no antifungal activity in my in vitro assay.

Cause: The pH of your assay medium could be too acidic. The in vitro activity of

Amphotericin B is known to decrease at lower pH values.[10][11][12]

Solution:

Check and adjust the pH of your culture medium to be within the optimal range for

Amphotericin B activity, which is generally closer to neutral (around pH 7.0) for standard

susceptibility testing.[10]

Be aware that the site of an infection in vivo can have a lower pH, which might affect the

drug's efficacy.[11]

Problem 3: My Amphotericin B solution has lost potency over a short period.

Cause: Improper storage conditions, such as exposure to light, unfavorable pH, or high

temperatures, can lead to the degradation of Amphotericin B.[1] The drug is susceptible to

autoxidation, especially in its aggregated form at neutral pH.[3][16][17]

Solution:

Store the stock solution protected from light.[1][14]

Maintain the pH of the stock solution between 4 and 10.[1][2]
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For long-term storage, keep the reconstituted solution at 2-8°C.[4][15] Diluted solutions for

cell culture can be stored at -20°C or below for up to 6 months.[2]

Data Presentation
Table 1: pH-Dependent Solubility of Amphotericin B Trihydrate

pH Value Solubility in Water Predominant Form Reference(s)

< 2 ~ 0.1 mg/mL
Monomeric / Highly

Aggregated
[1][2][4][5][7]

4 - 6 Insoluble Aggregated [1][3][4]

6 - 7 Insoluble Aggregated [1][4][5][6]

> 10 ~ 0.1 mg/mL Monomeric [1][2][4][5][7]

Table 2: Impact of pH on In Vitro Antifungal Activity of Amphotericin B

Fungal Species pH of Medium Mean MIC (µg/mL) Reference(s)

Candida spp. 7.0 0.5 - 2.52 [10]

5.0 20.16 - 32 [10]

Aspergillus fumigatus 7.0 0.5 - 2.52 [10]

5.0 20.16 - 32 [10]

Aspergillus isolates 7.0 Lower MICs [11][12]

5.0 Higher MICs [11][12]

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock Solution for In Vitro Assays

Reconstitution: Aseptically add a small volume of dimethyl sulfoxide (DMSO) to the

lyophilized Amphotericin B trihydrate powder to achieve a high concentration stock

solution (e.g., 10 mg/mL).[4]
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Vortexing: Vortex the vial vigorously until the solution is clear. A slightly hazy yellow solution

may be observed.[4]

Dilution: Further dilute the stock solution in the desired cell culture medium to the final

working concentration (e.g., 2.5 µg/mL).[4]

Sterilization: If necessary, filter-sterilize the final diluted solution using a PTFE (Teflon)

membrane filter. Note that aqueous solutions may be difficult to filter due to poor solubility.[2]

[4]

Storage: Store the stock solution in small aliquots at -20°C or below, protected from light, for

up to 6 months.[2]

Protocol 2: Assessment of Amphotericin B Aggregation State using UV-Vis Spectrophotometry

Sample Preparation: Prepare solutions of Amphotericin B in buffers of varying pH (e.g., pH 2,

7, and 11).

Spectrophotometer Setup: Use a UV-Vis spectrophotometer and scan the absorbance of the

solutions from approximately 300 nm to 450 nm.

Data Acquisition: Record the absorbance spectra for each sample.

Analysis:

Monomeric Amphotericin B: The spectrum will show distinct vibronic bands with a main

peak around 409 nm.

Aggregated Amphotericin B: The spectrum will be blue-shifted and broader, with a

prominent peak around 330-340 nm, indicating the presence of self-aggregated species.

[8]
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Caption: Experimental workflow for preparing and analyzing Amphotericin B.
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Caption: Relationship between pH and Amphotericin B properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Impact of pH on Amphotericin B trihydrate activity and
stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563636#impact-of-ph-on-amphotericin-b-
trihydrate-activity-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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